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Compound of Interest

Compound Name:

3-

(Trifluoromethylthio)bromobenzen

e

Cat. No.: B151468 Get Quote

CAS Number: 2252-45-1

This technical guide provides an in-depth overview of 3-(Trifluoromethylthio)bromobenzene,

a key intermediate in the fields of pharmaceutical and agrochemical research. The document

details its chemical properties, synthesis, and applications, with a focus on its role in drug

discovery and development.

Chemical Properties and Data
3-(Trifluoromethylthio)bromobenzene, also known as 1-bromo-3-

(trifluoromethylthio)benzene, is a halogenated aromatic compound containing a

trifluoromethylthio group. This functional group imparts unique properties, including high

lipophilicity and metabolic stability, making it a valuable building block in the design of novel

bioactive molecules.[1]

Table 1: Physicochemical Properties of 3-(Trifluoromethylthio)bromobenzene
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Property Value Reference

CAS Number 2252-45-1 [2]

Molecular Formula C₇H₄BrF₃S [2]

Molecular Weight 257.07 g/mol [2][3]

Appearance
Clear, colorless to pale yellow

liquid/powder

Purity Typically ≥98% [3]

Storage
Sealed in dry, room

temperature conditions
[3]

Synthesis of 3-(Trifluoromethylthio)bromobenzene
While a specific, detailed experimental protocol for the direct synthesis of 3-
(Trifluoromethylthio)bromobenzene is not readily available in the public domain, a general

approach involves the trifluoromethylthiolation of a suitable brominated precursor. One

plausible synthetic route is the reaction of 3-bromothiophenol with a trifluoromethylating agent.

Conceptual Experimental Protocol: Synthesis from 3-Bromothiophenol

Disclaimer: This is a conceptual protocol and should be adapted and optimized under

appropriate laboratory conditions by qualified personnel.

Materials:

3-Bromothiophenol

Trifluoromethylating agent (e.g., trifluoromethyliodide in the presence of a suitable initiator, or

an electrophilic trifluoromethylthiolating reagent)

Anhydrous solvent (e.g., DMF, acetonitrile)

Base (if required by the specific trifluoromethylating agent)

Inert gas (e.g., Nitrogen or Argon)
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Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

condenser, and a nitrogen inlet, dissolve 3-bromothiophenol in the chosen anhydrous

solvent.

Purge the reaction vessel with an inert gas.

Depending on the chosen trifluoromethylating agent, either add the reagent directly or in

solution to the reaction mixture. The reaction may require initiation (e.g., UV irradiation for

radical reactions) or the presence of a catalyst.

Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer

Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Upon completion, quench the reaction appropriately (e.g., by adding water or a suitable

quenching agent).

Extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., a mixture of hexane and ethyl acetate) to yield pure 3-
(Trifluoromethylthio)bromobenzene.

Logical Workflow for Synthesis and Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b151468?utm_src=pdf-body-img
https://www.benchchem.com/product/b151468?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. enamine.net [enamine.net]

2. 3-(TRIFLUOROMETHYLTHIO)BROMOBENZENE | 2252-45-1 [chemicalbook.com]

3. 3-(TRIFLUOROMETHYLTHIO)BROMOBENZENE, CasNo.2252-45-1 Shanghai Minstar
Chemical Co., Ltd China (Mainland) [minstar.lookchem.com]

To cite this document: BenchChem. [Technical Guide: 3-(Trifluoromethylthio)bromobenzene
in Research and Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151468#3-trifluoromethylthio-bromobenzene-cas-
number-and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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